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Compound of Interest

Compound Name: 1-Chloro-2-butene
CAS No.: 591-97-9
Cat. No.: B1196595
Get Quote
. J

Executive Summary: The "Zero-Compromise"
Protocol

1-Chloro-2-butene (Crotyl Chloride) is not a generic organic solvent. It is an allylic chloride,
making it an electrophilic alkylating agent with high reactivity toward nucleophiles (including
DNA and proteins) and moisture.[1]

Immediate Core Directive:

* NEVER dispose of down the drain.

 NEVER mix with strong oxidizers or alkali metals.

o ALWAYS segregate into the "Halogenated Organic" waste stream.

o ALWAYS protect waste containers from moisture to prevent hydrolysis and HCI generation.

Chemical Profile & Hazard Causality
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To handle this chemical safely, you must understand the mechanism of its hazard.[1] It is not
merely "toxic"; it is chemically unstable in specific environments.

The Allylic Reactivity (The "Why")

Unlike saturated alkyl halides (e.g., 1-chlorobutane), the double bond in 1-chloro-2-butene
stabilizes the carbocation intermediate via resonance.[1] This facilitates SN1 hydrolysis and
SN2 alkylation.

o Hydrolysis Risk: Upon contact with water (even atmospheric moisture), it hydrolyzes to form
crotyl alcohol and Hydrochloric Acid (HCI).[1]

o Reaction:

[1]

o Operational Impact: Waste containers containing moisture can pressurize and become

corrosive.
Property Value Operational Implication
CAS Number 591-97-9 Use for waste manifesting.
High Flammability.
Flash Point -16°C (3°F) Ground/bond all transfer
equipment.
N ) Volatile; requires fume hood
Boiling Point 84°C )
handling.
) Lighter than water; floats
Density 0.92 g/mL ) )
during aqueous spills.
L ) . Do not use aqueous spill pads
Reactivity Moisture Sensitive

unless neutralized.

Operational Disposal Workflow
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This protocol follows the "Cradle-to-Grave" management principle, ensuring compliance with
RCRA (Resource Conservation and Recovery Act) standards for halogenated solvents.[1]

Waste Segregation Strategy

You must segregate 1-chloro-2-butene into the Halogenated Solvent stream. Mixing it with
non-halogenated solvents (e.g., Acetone, Ethanol) significantly increases the cost of disposal
(incineration requirements) and introduces chemical incompatibility risks.[1]

The Disposal Logic Flow

The following decision tree illustrates the critical decision points for disposing of 1-chloro-2-
butene.
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Start: Waste Generation

Is material pure or mixed?

~

Mixed Solvent Waste

Pure 1-Chloro-2-butene

Mandatory Is the mixture >1% Halogenated?

Yes o (Unlikely)

Stream A: Halogenated Waste Stream B: Non-Halogenated

(High BTU Incineration) (Fuel Blending)

Select HDPE or Glass Container
(Amber preferred)

l

Label: 'Hazardous Waste - Flammable/Toxic'
List: 1-Chloro-2-butene

l

Store in Flammable Cabinet
(< 90 Days)

Licensed Vendor Pickup
(Incineration)

Click to download full resolution via product page
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Figure 1: Decision logic for waste stream segregation. Note that even small amounts of 1-
chloro-2-butene usually mandate the "Halogenated" route due to regulatory limits on halogens
in fuel blending.

Step-by-Step Packing Procedure

e Container Selection:

o Use HDPE (High-Density Polyethylene) or Glass (amber preferred to inhibit photo-
degradation).

o Avoid: Metal cans without liners (HCI generation from hydrolysis can corrode metal).
e Transfer:

o Perform all transfers inside a certified chemical fume hood.

o Leave at least 10% headspace in the container to allow for expansion.
e Labeling:

o Affix a hazardous waste tag immediately upon the first drop of waste entering the
container.

o Required Fields:
» Chemical Name: "1-Chloro-2-butene" (Do not use abbreviations).[2][3][4][5][6]
» Hazards: "Flammable," "Toxic," "Corrosive" (if hydrolyzed).[1]

e Storage:

[e]

Store in a Secondary Containment tray to catch leaks.

o

Keep away from direct sunlight and heat sources.

[¢]

Maximum Accumulation Time: Typically 90 days (check local/institutional guidelines).
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Emergency Contingencies: Spill Response

In the event of a spill, speed and respiratory protection are paramount due to the compound's
lachrymatory (tear-inducing) nature and volatility.

Spill Response Workflow

Don PPE:

Minor Spill (<100mL) Nitrile Gloves (Double), Goggles,
Lab Coat

Apply Inert Absorbent Collect into Wash Surface with
(Vermiculite/Sand) Sealed Bag/Jar Soap & Water Tag as Hazardous Waste

Spill Detected

Major Spill (>100mL)
Outside Hood

Evacuate Lab
Call EHS/Fire Dept

Click to download full resolution via product page

Figure 2: Immediate response protocol for laboratory spills. Note that major spills outside a
fume hood require immediate evacuation due to inhalation risks.

Critical Spill Notes

e Absorbent Material: Use Vermiculite, Sand, or commercial "Solvent Spill Pads."[1]
e Do NOT Use: Paper towels (flammability risk) or sawdust (reaction risk).

o Decontamination: After absorbing the bulk liquid, wipe the area with a dilute soap solution.[1]
The water will hydrolyze remaining traces into crotyl alcohol (less toxic) and HCI, which the
soap helps neutralize.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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